N-(2H-1,3-benzodioxol-5-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C20H18N2O6/c1-24-15-5-3-12(7-18(15)25-2)17-9-14(22-28-17)10-20(23)21-13-4-6-16-19(8-13)27-11-26-16/h3-9H,10-11H2,1-2H3,(H,21,23)
• InChI Key: BBZOBGDWYDTCFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NO2)CC(=O)NC3=CC4=C(C=C3)OCO4)OC
• Molecular Formula: C20H18N2O6
• Molecular Weight: 382.4 g/mol
• CAS No.: 953232-03-6

Description

The compound contains several functional groups, including a benzodioxol group, an oxazole group, and an acetamide group. These groups are common in many organic compounds and can participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of these functional groups in space. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Physical and Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, density, and solubility would need to be determined experimentally. These properties can be influenced by factors such as the size and shape of the molecule, the functional groups present, and the overall polarity of the compound.

Mechanism of Action

Target of Action

Similar compounds have been found to target proteins involved in apoptosis and nf-κb signaling .

Mode of Action

It is known that similar compounds act as antagonists of inhibitor of apoptosis proteins (iaps), which regulate apoptosis and modulate nf-κb signaling . These compounds facilitate cell death via both the intrinsic and extrinsic apoptosis pathways by interfering with XIAP and c-IAP1/2, respectively .

Biochemical Pathways

Similar compounds have been found to affect pathways involved in apoptosis and nf-κb signaling . The inhibition of IAPs can lead to the activation of caspases and the induction of cell death .

Pharmacokinetics

Similar compounds have been found to have dose-dependent pharmacokinetic properties .

Result of Action

Similar compounds have been found to induce apoptosis and modulate nf-κb signaling, which can lead to the death of cancer cells .

Action Environment

It is known that the efficacy of similar compounds can be influenced by factors such as the presence of other drugs and the physiological state of the cells .

Safety and Hazards

The safety and hazards associated with a compound are typically determined through a combination of experimental testing and computational prediction. Without specific information on this compound, it’s difficult to provide an accurate assessment.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, improving its efficacy, or reducing any associated side effects.